Cas no 26226-58-4 (2-Propanone,1-hydroxy-1-phenyl-, oxime)

2-Propanone,1-hydroxy-1-phenyl-, oxime structure
26226-58-4 structure
Product Name:2-Propanone,1-hydroxy-1-phenyl-, oxime
CAS No:26226-58-4
MF:C9H11NO2
MW:165.189142465591
CID:270012
PubChem ID:9561404
Update Time:2025-04-19

2-Propanone,1-hydroxy-1-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-hydroxy-1-phenyl-, oxime
    • (2E)-2-hydroxyimino-1-phenylpropan-1-ol
    • (+-)-1-hydroxy-1-phenyl-acetone oxime
    • (+-)-1-Hydroxy-1-phenyl-aceton-oxim
    • (+-)-1-Hydroxy-2-oxo-1-phenylpropan
    • (2-Oximino-1-hydroxy-propyl)-benzol
    • 1-Hydroxy-1-phenyl-2-propanone oxime
    • 1-hydroxy-1-phenyl-acetone oxime
    • 1-Hydroxy-1-phenyl-aceton-oxim
    • NSC50537
    • 26226-58-4
    • SCHEMBL2639294
    • DTXSID80430083
    • NSC-50537
    • Inchi: 1S/C9H11NO2/c1-7(10-12)9(11)8-5-3-2-4-6-8/h2-6,9,11-12H,1H3/b10-7+
    • InChI Key: PVOKKAQKAPMJGP-JXMROGBWSA-N
    • SMILES: OC(/C(/C)=N/O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.8Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 335.8°Cat760mmHg
  • Flash Point: 207.6°C
  • Refractive Index: 1.538
  • PSA: 52.82
  • LogP: 1.57010
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